Cas no 24894-77-7 (1-Methoxy-6-methylnaphthalene)

1-Methoxy-6-methylnaphthalene is a substituted naphthalene derivative characterized by the presence of a methoxy group at the 1-position and a methyl group at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its aromatic structure and functional groups make it suitable for further derivatization, enabling applications in fine chemical manufacturing. The compound exhibits moderate stability under standard conditions and can be handled with standard laboratory precautions. Its defined substitution pattern ensures consistent reactivity, making it a reliable building block for complex molecular frameworks. Typical purity levels meet industry requirements for synthetic applications.

1-Methoxy-6-methylnaphthalene structure

Product Name:1-Methoxy-6-methylnaphthalene

CAS No:24894-77-7

MF:C₁₂H₁₂O

MW:172.223083496094

CID:2837649

PubChem ID:12174892

Update Time:2025-06-29

1-Methoxy-6-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

- SCHEMBL8157352
- 5-methoxy-2-methylnaphthalene
- 24894-77-7
- DTXSID10479208
- DTXCID30430018
- DB-083631
- 1-Methoxy-6-methylnaphthalene
- Inchi： 1S/C12H12O/c1-9-6-7-11-10(8-9)4-3-5-12(11)13-2/h3-8H,1-2H3
- InChI Key： LFWPYXVUTPBBFO-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC2C=C(C)C=CC=21

Computed Properties

Exact Mass: 172.088815002g/mol
Monoisotopic Mass: 172.088815002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 9.2Å²

1-Methoxy-6-methylnaphthalene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A219001353-500mg	5-Methoxy-2-methylnaphthalene	24894-77-7	98%	500mg	$1038.80	2023-09-02
Alichem	A219001353-1g	5-Methoxy-2-methylnaphthalene	24894-77-7	98%	1g	$1836.65	2023-09-02

1-Methoxy-6-methylnaphthalene Related Literature

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Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

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Additional information on 1-Methoxy-6-methylnaphthalene

1-Methoxy-6-methylnaphthalene: A Comprehensive Overview

1-Methoxy-6-methylnaphthalene, also known by its CAS registry number CAS No. 24894-77-7, is a highly specialized organic compound that has garnered significant attention in various scientific and industrial domains. This compound belongs to the family of naphthalene derivatives, which are widely studied for their unique chemical properties and potential applications in materials science, pharmacology, and environmental chemistry. The structure of 1-Methoxy-6-methylnaphthalene consists of a naphthalene ring system with a methoxy group at position 1 and a methyl group at position 6, making it a derivative with distinct electronic and steric properties.

The synthesis of 1-Methoxy-6-methylnaphthalene typically involves multi-step organic reactions, often employing Friedel-Crafts alkylation or acylation techniques. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of physical properties, 1-Methoxy-6-methylnaphthalene exhibits a melting point of approximately 125°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based applications. The compound's UV-Vis absorption spectrum shows strong absorbance in the visible region, which is attributed to the extended conjugation within the naphthalene framework.

The chemical stability of 1-Methoxy-6-methylnaphthalene is remarkable under normal storage conditions, though it may undergo oxidation or photodegradation under prolonged exposure to light or oxidizing agents. Recent studies have focused on enhancing its stability through functionalization with electron-withdrawing groups or encapsulation within nanomaterials, opening new avenues for its application in long-lasting coatings and sensors.

1-Methoxy-6-methylnaphthalene has found niche applications in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to act as a chelating agent has been exploited in drug delivery systems, where it enhances the bioavailability of certain therapeutic agents. Additionally, this compound serves as a valuable building block in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices.

In the realm of environmental chemistry, 1-Methoxy-6-methylnaphthalene has been investigated for its role in contaminant degradation processes. Recent research highlights its potential as an adsorbent for heavy metals and organic pollutants in water treatment systems. Its high surface area and chemical functionality make it an attractive candidate for developing cost-effective remediation technologies.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-Methoxy-6-methylnaphthalene. Quantum mechanical calculations reveal that the methoxy group significantly influences the compound's electron distribution, enhancing its reactivity towards electrophilic substitution reactions. This understanding has facilitated the design of novel synthetic pathways tailored for large-scale production.

In conclusion, 1-Methoxy-6-methylnaphthalene, with its unique structural features and versatile chemical properties, continues to be a focal point in both academic research and industrial applications. As ongoing studies uncover new potentials for this compound, it is poised to play an increasingly important role in shaping innovative solutions across diverse scientific disciplines.